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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and key
technical data for 1-Bromo-2-chloropropane (CAS No. 3017-96-7). This document is intended
to assist researchers, scientists, and professionals in drug development in sourcing this
chemical and understanding its properties and potential applications.

Overview of 1-Bromo-2-chloropropane

1-Bromo-2-chloropropane is a halogenated alkane with the chemical formula CsHeBrCl. It is a
colorless liquid with a pungent odor and serves as a versatile intermediate in organic synthesis.
[1] Its utility is found in the production of various organic compounds, including pharmaceuticals
and agrochemicals.[1][2] The presence of two different halogen atoms at adjacent positions
provides distinct reactivity, making it a valuable building block in synthetic chemistry.

Commercial Suppliers

1-Bromo-2-chloropropane is available from a range of commercial chemical suppliers. The
following table summarizes some of the known vendors. Purity levels and available quantities
may vary, and it is recommended to contact the suppliers directly for the most current
information and to request certificates of analysis.
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Supplier Name Country/Region Notes
American Custom Chemicals USA Listed as a
Corporation manufacturer/distributor.[2]

Manufactures high-purity 1-

City Chemical LLC USA Bromo-2-chloropropane in
bulk.[3]
Offers qualified products for
Benchchem USA
research purposes.[4]
] ) Lists multiple suppliers from
ChemicalBook Online Marketplace ] )
various regions.[5]
. ) Connects buyers with suppliers
Guidechem Online Marketplace ) )
from different countries.[6]
Provides a platform to find
LookChem Online Marketplace manufacturers and distributors.

(21718l

Technical Data

The following table summarizes the key chemical and physical properties of 1-Bromo-2-
chloropropane. This data is essential for designing experiments, understanding reactivity, and
ensuring safe handling.
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Property Value Source(s)

CAS Number 3017-96-7 2131415161 71e110][11]
Molecular Formula CsHeBrCl [L12171ena011]
Molecular Weight 157.44 g/mol [417111]

Appearance Colorless liquid [1]

Boiling Point 115.345 °C at 760 mmHg [2]

Density 1.529 g/cm3 [2]

Refractive Index 1.465 [2]

Flash Point 27.55°C [2][7]
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Experimental Information

While specific, detailed experimental protocols for 1-Bromo-2-chloropropane are not readily
available in the public domain, its primary use is as an alkylating agent in nucleophilic
substitution reactions.[1] The following section provides a generalized, representative protocol
for such a reaction. Additionally, a common synthetic route to 1-Bromo-2-chloropropane is
described.

Representative Experimental Protocol: Nucleophilic
Substitution

This protocol outlines a general procedure for the reaction of 1-Bromo-2-chloropropane with
a generic nucleophile. Researchers should adapt this protocol based on the specific
nucleophile, solvent, and desired reaction scale.

Objective: To synthesize a new compound via nucleophilic substitution of the bromine atom in
1-Bromo-2-chloropropane.

Materials:
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e 1-Bromo-2-chloropropane

¢ Nucleophile (e.g., sodium azide, potassium cyanide, sodium thiophenoxide)

e Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)
» Round-bottom flask

e Magnetic stirrer and stir bar

» Condenser

o Heating mantle or oil bath

 Inert atmosphere (e.g., Nitrogen or Argon)

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

e In a dry round-bottom flask under an inert atmosphere, dissolve the nucleophile in the
chosen anhydrous solvent.

 To this solution, add 1-Bromo-2-chloropropane (typically 1.0 equivalent) dropwise at room
temperature with vigorous stirring.

» After the addition is complete, heat the reaction mixture to an appropriate temperature (e.g.,
50-80 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

e Once the reaction is complete (as indicated by the consumption of the starting material), cool
the mixture to room temperature.

e Quench the reaction by adding water or an appropriate aqueous solution.

o Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).
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» Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate or
magnesium sulfate.

« Filter off the drying agent and concentrate the solvent using a rotary evaporator.

» Purify the crude product by a suitable method, such as column chromatography or
distillation, to obtain the desired substituted propane derivative.

Synthesis of 1-Bromo-2-chloropropane

A common and controlled method for the synthesis of 1-Bromo-2-chloropropane involves the
conversion of a pre-functionalized precursor, 1-bromo-2-propanol.[4] This approach offers good
regioselectivity.[4]

The precursor, 1-bromo-2-propanol, can be synthesized by the reaction of allyl bromide with
sulfuric acid.[4] The subsequent conversion to 1-Bromo-2-chloropropane is typically achieved
using a chlorinating agent like thionyl chloride (SOCI2).[4] This reaction proceeds via a
nucleophilic substitution mechanism where the hydroxyl group is converted into a better leaving
group, which is then displaced by a chloride ion.[4]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to the use of 1-
Bromo-2-chloropropane.
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General Experimental Workflow for Using a Commercial Chemical

Sourcing

Identify Suppliers

:

Request Quotations & Lead Times

:

Select Supplier & Procure

:

Review Safety Data Sheet (SDS)

Experimentation

Reaction Setup & Execution

:

Monitor Reaction Progress (TLC/GC)

:

Reaction Workup & Extraction

:

Purification (Chromatography/Distillation)

:

Product Characterization (NMR, MS, etc.)

Click to download full resolution via product page

Caption: General workflow from sourcing a chemical to experimental product analysis.
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Synthesis Route for 1-Bromo-2-chloropropane

Allyl Bromide

+ H2S0a

l

1-Bromo-2-propanol

+ SOCl2

1-Bromo-2-chloropropane

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-2-chloropropane from 1-Bromo-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1583154
https://www.researchgate.net/publication/226472487_Reaction_of_1-bromo-3-chloropropane_with_tellur_and_dimethyltelluride_in_the_system_of_hydrazine_hydrate-alkali
https://patents.google.com/patent/US2303549A/en
https://patents.google.com/patent/US2303549A/en
https://www.chemguide.co.uk/organicprops/haloalkanes/making.html
https://www.scribd.com/document/881286448/Nucleophilic-Substitution-Reactions-of-1-Bromopropane-1
https://www.solubilityofthings.com/1-bromo-2-chloro-propane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://www.benchchem.com/product/b1583154#commercial-suppliers-of-1-bromo-2-chloropropane
https://www.benchchem.com/product/b1583154#commercial-suppliers-of-1-bromo-2-chloropropane
https://www.benchchem.com/product/b1583154#commercial-suppliers-of-1-bromo-2-chloropropane
https://www.benchchem.com/product/b1583154#commercial-suppliers-of-1-bromo-2-chloropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

